2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)ethanol

• IUPAC Name: 2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)ethanol
• InChI: InChI=1S/C9H17NO2/c11-6-5-10-3-1-9(2-4-10)7-12-8-9/h11H,1-8H2
• InChI Key: ULNFQKRYRMPKOP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12COC2)CCO
• Molecular Formula: C9H17NO2
• DSSTOX Substance ID: DTXSID901288416
• Molecular Weight: 171.24 g/mol
• CAS RN: 1824051-35-5

Description

“2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)ethanol” is a chemical compound. It is used in the preparation of benzothienoazepine compounds as respiratory syncytial virus RNA polymerase inhibitors.

Synthesis Analysis

A new synthesis of 2-oxa-7-azaspiro[3.5]nonane has been described. Spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane were converted into o-cycloalkylaminoacetanilides for oxidative cyclizations using Oxone® in formic acid. The expanded spirocyclic oxetane successfully gave the [1,2-a] ring-fused benzimidazole.

Molecular Structure Analysis

The InChI code for “2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)ethanol” is 1S/C9H17NO2/c11-6-5-10-3-1-9(2-4-10)7-12-8-9/h11H,1-8H2.

Chemical Reactions Analysis

The synthesis of the oxalate salt of 2-oxa-6-azaspiro[3.3]heptane starting from the condensation of 3-bromo-2,2-bis(bromomethyl)propan-1-ol with p-tosylamide has been described. The expanded analogue is commercially available but expensive, and a new synthetic pathway is now reported.

Physical And Chemical Properties Analysis

The empirical formula of the compound is C8H14NO3. The molecular weight on a free base basis is 172.20. The compound is solid in form and should be stored at a temperature between 2-8°C.

Scientific Research Applications

Synthesis of Spirocyclic Oxetane-Fused Benzimidazole

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Structural Alternatives in Medicinal Chemistry

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Drug Discovery

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Leuco Dyes

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Photochromic Materials

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Mechanism of Action

Target of Action

The primary target of 2-(2-Oxa-7-azaspiro[3Spirocyclic oxetanes like 2-(2-oxa-7-azaspiro[35]nonan-7-yl)ethanol have been proposed as valuable structural alternatives to ubiquitous morpholine in medicinal chemistry . They have been used in drug discovery projects that demanded a substituent that enabled higher binding affinities to the NAD(P)H:quinone oxidoreductase 1 (NQO1) active site . NQO1 is an enzyme over-expressed in cancer cell lines .

Mode of Action

The specific mode of action of 2-(2-Oxa-7-azaspiro[3It is known that spirocyclic oxetanes offer the hydrogen bonding capacity necessary for efficient binding to the his194 residue of nqo1 . This enables more efficient reduction of benzimidazolequinone and imidazobenzimidazolequinone substrates .

Biochemical Pathways

The exact biochemical pathways affected by 2-(2-Oxa-7-azaspiro[3Given its potential interaction with nqo1, it may influence the pathways related to this enzyme, which plays a crucial role in protecting cells against oxidative stress and in the metabolism of xenobiotics .

Pharmacokinetics

The pharmacokinetic properties of 2-(2-Oxa-7-azaspiro[3Oxetane-containing compounds are generally known for their metabolic robustness in comparison to carbonyl alternatives .

Result of Action

The specific molecular and cellular effects of 2-(2-Oxa-7-azaspiro[3Given its potential interaction with nqo1, it may influence the activity of this enzyme, potentially affecting cellular responses to oxidative stress and the metabolism of certain compounds .

Safety and Hazards

The compound is classified as a combustible solid. It does not have a flash point. It should be stored in a dark place, sealed in dry, at 2-8°C.

Future Directions

The compound has potential applications in the field of medicinal chemistry, particularly in the development of treatments for respiratory syncytial virus.